4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine
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Overview
Description
“4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine” is a chemical compound with the CAS Number: 1049730-37-1 . It has a molecular weight of 229 . The IUPAC name for this compound is 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole . The compound is liquid in its physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H4BrF3N2/c6-4-1-10-11(2-4)3-5(7,8)9/h1-2H,3H2 . This code provides a specific string of characters that describes the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound “this compound” is a liquid . It has a molecular weight of 229 .Scientific Research Applications
Synthesis and Chemical Reactivity
- The compound and its derivatives have been utilized in the synthesis of various heterocyclic compounds, demonstrating their versatility in organic synthesis. For example, a concise method to synthesize 1-substituted 4-amino-2-(trifluoromethyl)-1H-pyrroles from the heterocyclization reaction of 5-bromo-4-methoxy-1,1,1-trifluoropent-3-en-2-ones with amines is highlighted for its simplicity, environmental friendliness, and high yields, up to 98% (Aquino et al., 2015). This underscores the compound's role in facilitating efficient synthetic pathways for producing pyrrole derivatives.
Structural and Spectroscopic Analysis
- Research on related pyrazole compounds has involved detailed structural characterization using techniques such as X-ray diffraction, revealing insights into molecular stability and intramolecular charge transfer. For instance, a study on 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine provided extensive spectroscopic characterization, supporting the theoretical results and demonstrating the compound's stable molecular structure and potential for nonlinear optical properties (Tamer et al., 2016).
Biological Activities
- Although the specific compound "4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine" has not been directly linked to biological studies within the provided references, related pyrazole derivatives have shown various biological activities. For instance, compounds synthesized from similar brominated precursors have been evaluated for antibacterial activity against clinically isolated NDM-1-positive bacteria, highlighting the potential medicinal relevance of pyrazole-based structures (Ahmad et al., 2021).
Safety and Hazards
The compound “4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine” has several hazard statements including H302, H312, H315, H319, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Properties
IUPAC Name |
4-bromo-1-(2,2,2-trifluoroethyl)pyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrF3N3/c6-3-1-12(11-4(3)10)2-5(7,8)9/h1H,2H2,(H2,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYAYADBWPUJNNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NN1CC(F)(F)F)N)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrF3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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